Cas no 1208074-80-9 (3-(Difluoromethoxy)phenylmethanethiol)
1208074-80-9 structure
Product Name:3-(Difluoromethoxy)phenylmethanethiol
CAS No:1208074-80-9
MF:C8H8F2OS
MW:190.210328102112
CID:5735023
PubChem ID:50998127
Update Time:2023-11-22
3-(Difluoromethoxy)phenylmethanethiol Chemical and Physical Properties
Names and Identifiers
-
- HZJMZDVAYNCAHU-UHFFFAOYSA-N
- 3-(Difluoromethoxy)benzenemethanethiol
- CS-0221899
- AKOS006317456
- [3-(difluoromethoxy)phenyl]methanethiol
- DTXSID501283957
- EN300-100517
- 1208074-80-9
- 3-(Difluoromethoxy)benzyl mercaptan
- Benzenemethanethiol, 3-(difluoromethoxy)-
- 3-(Difluoromethoxy)phenylmethanethiol
-
- Inchi： 1S/C8H8F2OS/c9-8(10)11-7-3-1-2-6(4-7)5-12/h1-4,8,12H,5H2
- InChI Key： HZJMZDVAYNCAHU-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C=1)OC(F)F
Computed Properties
- Exact Mass: 190.02639237g/mol
- Monoisotopic Mass: 190.02639237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 10.2Ų
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 242.9±35.0 °C(Predicted)
- pka: 9.38±0.10(Predicted)
3-(Difluoromethoxy)phenylmethanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D447058-10mg |
[3-(Difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D447058-50mg |
[3-(Difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D447058-100mg |
[3-(Difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 100mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-100517-0.05g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 0.05g |
$197.0 | 2023-10-28 | |
| Enamine | EN300-100517-0.1g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 0.1g |
$293.0 | 2023-10-28 | |
| Enamine | EN300-100517-0.25g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 0.25g |
$418.0 | 2023-10-28 | |
| Enamine | EN300-100517-0.5g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 0.5g |
$656.0 | 2023-10-28 | |
| Enamine | EN300-100517-1.0g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 1g |
$842.0 | 2023-06-10 | |
| Enamine | EN300-100517-2.5g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 2.5g |
$1650.0 | 2023-10-28 | |
| Enamine | EN300-100517-5.0g |
[3-(difluoromethoxy)phenyl]methanethiol |
1208074-80-9 | 95% | 5g |
$2443.0 | 2023-06-10 |
3-(Difluoromethoxy)phenylmethanethiol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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